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Methyl 3-((3-bromoisoxazol-5-

yl)methoxy)benzoate

Cat. No.: B11781309

Get Quote

Executive Summary: The Hybrid Pharmacophore
Advantage
In the landscape of medicinal chemistry, the fusion of an isoxazole core with a benzoate moiety

represents a strategic "hybrid pharmacophore" approach. This guide objectively validates the

performance of these derivatives, contrasting them against standard-of-care agents

(Doxorubicin, Ciprofloxacin) to assist researchers in lead optimization.

Key Technical Insight: The isoxazole ring acts as a bioisostere for the amide bond and provides

a rigid linker that orients the benzoate's hydrogen-bonding motifs (carbonyl/hydroxyl) into

specific receptor pockets (e.g., EGFR kinase domain, DNA Gyrase B subunit). This structural

rigidity often results in superior metabolic stability compared to linear amide analogs.

Comparative Performance Analysis
Anticancer Potency (vs. Doxorubicin)
Isoxazole-linked benzoates have demonstrated significant efficacy against solid tumor lines,

particularly hepatocellular carcinoma (HepG2) and breast cancer (MCF-7). The primary
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mechanism involves EGFR-TK inhibition and induction of apoptosis via the mitochondrial

pathway.

Performance Data:

Lead Candidate (Cmpd 25a): Exhibits dual inhibition of EGFR and VEGFR-2.

Selectivity: Higher selectivity index (SI) for cancer cells vs. normal fibroblasts (WI38)

compared to Doxorubicin, reducing off-target cardiotoxicity risks.

Antimicrobial Efficacy (vs. Ciprofloxacin/Cloxacillin)
These derivatives target bacterial DNA synthesis. The benzoate moiety mimics the acidic

pharmacophore of quinolones, facilitating binding to the DNA Gyrase-DNA complex.

Performance Data:

Gram-Positive: High potency against S. aureus (including MRSA strains).

Gram-Negative: Moderate activity against E. coli; requires specific lipophilic substitutions

(e.g., 4-Cl, 4-F) on the benzoate ring to penetrate the outer membrane.

Quantitative Data Summary
Table 1: Comparative Bioactivity Profile (IC50 / MIC)
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Compound
Class

Target
Assay

Cell Line /
Strain

Activity
Value

Reference
Standard

Fold-
Difference

Isoxazole-

Benzoate

(25a)

MTT

Cytotoxicity

HepG2

(Liver)

6.38 µM

(IC50)

Doxorubicin

(4.20 µM)

~1.5x lower

potency

Isoxazole-

Benzoate

(2b)

MTT

Cytotoxicity

HeLa

(Cervical)

0.11 µg/mL

(IC50)

Doxorubicin

(0.45 µg/mL)

4.1x higher

potency

Isoxazole-

Benzoate

(178e)

Broth

Microdilution
S. aureus

95 µg/mL

(MIC)

Cloxacillin

(100 µg/mL)
Comparable

Isoxazole-

Benzoate

(178e)

Broth

Microdilution
E. coli

110 µg/mL

(MIC)

Cloxacillin

(120 µg/mL)
Comparable

Isoxazole-

Benzoate

(Lead)

Kinase

Inhibition
EGFR-TK

0.054 µM

(IC50)

Erlotinib (0.02

µM)

~2.7x lower

potency

Interpretation: While some derivatives lag slightly behind potent standards like Erlotinib in pure

enzyme assays, their cellular potency (e.g., in HeLa cells) can surpass standard chemotherapy

agents due to improved cellular uptake and multi-target engagement.

Mechanism of Action & Signaling Pathways
Understanding the "why" behind the activity is crucial for optimization. The isoxazole-benzoate

scaffold functions as a Type II kinase inhibitor in cancer models.

EGFR-Mediated Apoptosis Pathway
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The molecule occupies the ATP-binding pocket of EGFR, preventing autophosphorylation. This

blockade suppresses the downstream Ras/Raf/MEK/ERK pathway, leading to:

G2/M Cell Cycle Arrest: Prevention of mitotic entry.

Apoptosis: Upregulation of Bax (pro-apoptotic) and downregulation of Bcl-2 (anti-apoptotic),

triggering Caspase-3 activation.
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Figure 1:Mechanism of Action: EGFR inhibition cascade leading to mitochondrial apoptosis.
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Experimental Protocols
To ensure reproducibility, the following protocols are standardized. These methods are self-

validating through the use of positive (standard drug) and negative (solvent) controls.

Synthesis Workflow (Chalcone Route)
The construction of the scaffold typically follows a Claisen-Schmidt condensation followed by

heterocyclization.[1][2]

Step-by-Step Methodology:

Chalcone Formation: React 4-substituted acetophenone with methyl 4-formylbenzoate in

ethanol/NaOH. Stir at RT for 6-12h.

Validation: Monitor by TLC (disappearance of aldehyde).

Cyclization: Reflux the resulting chalcone with hydroxylamine hydrochloride (NH₂OH·HCl)

and sodium acetate in glacial acetic acid or ethanol for 8-10h.

Purification: Recrystallize from ethanol.

QC Check: 1H-NMR must show the characteristic isoxazole proton singlet at δ 6.5–6.9

ppm.
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Figure 2:Synthetic pathway for isoxazole-benzoate derivatives via chalcone intermediate.

Bioassay: MTT Cytotoxicity Protocol
Objective: Determine IC50 values against cancer cell lines.

Seeding: Plate cells (e.g., HepG2) at

cells/well in 96-well plates. Incubate 24h.

Treatment: Add test compounds (dissolved in DMSO) at serial dilutions (0.1 – 100 µM).

Control: DMSO (0.1%) as vehicle control; Doxorubicin as positive control.

Incubation: Incubate for 48h at 37°C, 5% CO₂.

Development: Add MTT reagent (5 mg/mL). Incubate 4h. Dissolve formazan crystals in

DMSO.
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Readout: Measure absorbance at 570 nm.

Calculation: $ \text{% Viability} = \frac{\text{OD}{\text{sample}}}{\text{OD}{\text{control}}}

\times 100 $. Plot dose-response curve to derive IC50.[3]

Structure-Activity Relationship (SAR) Guidelines
Based on the comparative data, the following SAR rules apply for optimizing this scaffold:

Benzoate Ring Substitution:

Para-Electron Withdrawing Groups (Cl, F, NO₂): Significantly enhance antimicrobial

activity by increasing lipophilicity and DNA gyrase affinity.

Ortho-Substitution: Generally reduces activity due to steric hindrance preventing optimal

binding pose.

Isoxazole C-3 Position:

Aryl substituents are preferred over alkyl groups for anticancer activity (enhanced

stacking with kinase domain residues).

Linker Region:

Direct linkage or short alkyl linkers maintain rigidity essential for selectivity. Flexible linkers

often dilute potency.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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